Cas no 156143-00-9 ((S)-2-(4-Bromophenyl)propanoic acid)

• Product Name: (S)-2-(4-Bromophenyl)propanoic acid
• CAS No: 156143-00-9
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5219836
• PubChem ID: 12953950
• Update Time: 2024-11-06

(S)-2-(4-Bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Bromophenyl)propanoic acid
• (2S)-2-(4-bromophenyl)propanoic acid
• D85983
• SCHEMBL5149430
• 156143-00-9
• PFDBEACWLCHWRZ-LURJTMIESA-N
• MFCD30449660
• WS-00210

• Inchi： 1S/C9H9BrO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： PFDBEACWLCHWRZ-LURJTMIESA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids